CID 78070401
Description
No data on the chemical structure, properties, or biological activity of CID 78070401 are available in the provided evidence.
Properties
Molecular Formula |
C24H50ClSi |
|---|---|
Molecular Weight |
402.2 g/mol |
InChI |
InChI=1S/C24H50ClSi/c1-26(2)24-22-20-18-16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19-21-23-25/h3-24H2,1-2H3 |
InChI Key |
YGABEVHJAWXDJP-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)CCCCCCCCCCCCCCCCCCCCCCCl |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78070401 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 78070401 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 78070401 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its potential therapeutic applications. In industry, it is used in the production of various chemical products.
Mechanism of Action
The mechanism of action of CID 78070401 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and pathways, resulting in various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
While the evidence lacks information on CID 78070401, it provides comparative frameworks for structurally or functionally related compounds. Examples include:
Natural Product Derivatives
- Matrine (CID 91466): A quinolizidine alkaloid with antitumor and antiviral properties, structurally characterized by a tetracyclic ring system .
- Andrographidine C (CID 5318484): A diterpenoid from Andrographis paniculata with binding affinity (-8.6 kcal/mol) for receptor 2AZ5 .
- α-Mangostin (CID 5281650) : A xanthone from mangosteen, studied for its inhibitory effects on SARS-CoV-2 proteases .
Polyene Antifungals
- Amphotericin B (CID 5280965) and nystatin (CID 6433272) : Macrocyclic polyenes with membrane-targeting antifungal mechanisms .
Key Limitations in Comparative Analysis
Structural Unavailability : The absence of this compound’s 2D/3D structure prevents direct comparisons with analogs like matrine or amphotericin B .
Recommendations for Future Research
Expand Literature Review : Search databases like PubMed, SciFinder, or Reaxys for studies specifically referencing this compound.
Experimental Characterization: If this compound is a novel compound, prioritize structural elucidation (NMR, X-ray crystallography) and bioactivity assays to enable comparisons.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
